Cas no 333406-09-0 ((4-Cyano-phenyl)-acetic acid)

• Product name: (4-Cyano-phenyl)-acetic acid
• CAS No: 333406-09-0
• MF: C₉H₇NO₂
• Molecular Weight: 161.157
• CID: 3049131
• PubChem ID: 79587

(4-Cyano-phenyl)-acetic acid Properties

Names and Identifiers

• (4-Cyano-phenyl)-acetic acid
• SCHEMBL335492
• DTXSID00203054
• 333406-09-0
• BCP15472
• Benzeneacetic acid, 4-cyano-
• (p-Cyanophenyl)acetic acid
• AC-22906
• NS00033149
• F2167-4980
• NSC-14104
• FC137918
• 4-Cyanobenzeneacetic acid
• p-cyanophenylacetic acid
• 4-Cyanophenylacetic acid
• 4-cyano phenyl acetic acid
• (4-Cyanophenyl)acetic acid #
• Z362118788
• Acetic acid, (p-cyanophenyl)-
• 4-Cyanophenyl acetic acid
• AKOS008118611
• EINECS 226-753-7
• 2-(4-Cyanophenyl)aceticacid
• EN300-62024
• NSC14104
• 2-(4-cyanophenyl)acetic acid
• 226-753-7
• YJK6AE7K3P
• (4-Cyanophenyl)acetic acid
• UNII-YJK6AE7K3P
• MFCD06798066
• 4-cyano-phenylacetic acid
• SY007137
• DB-263030
• CS-W004704
• FS-3473
• AE-641/00004032
• D72888
• NSC 14104
• 5462-71-5
• 4-Cyanophenylacetic acid, 97%
• DTXCID00125545

• Inchi： InChI=1S/C9H7NO2/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5H2,(H,11,12)
• InChIKey： WEBXRQONNWEETE-UHFFFAOYSA-N

Computed Properties

• 精确分子量: 161.048
• 同位素质量: 161.048
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 12
• 可旋转化学键数量: 2
• 复杂度: 208
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 61.1A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.26
• Melting Point: 150-154℃
• Boiling Point: 355.2°Cat760mmHg
• 闪点: 168.6°C
• Refractive Index: 1.576
• PSA: 61.09000
• LogP: 1.18538